Cas no 1006447-90-0 (3-(4-Chloro-1H-pyrazol-1-yl)propylamine)

3-(4-Chloro-1H-pyrazol-1-yl)propylamine structure
1006447-90-0 structure
Product Name:3-(4-Chloro-1H-pyrazol-1-yl)propylamine
CAS No:1006447-90-0
MF:C6H12Cl3N3
MW:232.538578033447
MDL:MFCD03419760
CID:1004166
PubChem ID:19619542
Update Time:2025-04-20

3-(4-Chloro-1H-pyrazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-1H-pyrazol-1-yl)propan-1-amine dihydrochloride
    • [3-(4-Chloro-1H-pyrazol-1-yl)propyl]amine dihydrochloride
    • 3-(4-chloro-1H-pyrazol-1-yl)-1-propanamine(SALTDATA: HCl)
    • 3-(4-chloropyrazol-1-yl)propylamine
    • 3-(4-chloropyrazol-1-yl)propan-1-amine
    • 3-(4-chloro-1-pyrazolyl)propan-1-amine
    • 3-(4-chloropyrazol-1-yl)propan-1-amine;dihydrochloride
    • 1006447-90-0
    • 3-(4-Chloro-1H-pyrazol-1-yl)propan-1-aminedihydrochloride
    • DTXSID70716626
    • [3-(4-Chloro-1H-pyrazol-1-yl)propyl]aminedihydrochloride
    • AKOS015894612
    • 3-(4-Chloro-1H-pyrazol-1-yl)propan-1-amine--hydrogen chloride (1/2)
    • 3-(4-Chloro-1H-pyrazol-1-yl)propylamine
    • MDL: MFCD03419760
    • Inchi: 1S/C6H10ClN3.2ClH/c7-6-4-9-10(5-6)3-1-2-8;;/h4-5H,1-3,8H2;2*1H
    • InChI Key: BWKKPBPJQZCNJS-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C=1)CCCN.Cl.Cl

Computed Properties

  • Exact Mass: 231.009680g/mol
  • Monoisotopic Mass: 231.009680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

3-(4-Chloro-1H-pyrazol-1-yl)propylamine Security Information

3-(4-Chloro-1H-pyrazol-1-yl)propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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